Cas no 1909294-56-9 (rac-(4aR,8aS)-octahydro-1H-pyrido3,4-d1,3oxazin-2-one)

Technical Introduction: rac-(4aR,8aS)-octahydro-1H-pyrido[3,4-d][1,3]oxazin-2-one is a bicyclic heterocyclic compound featuring a fused pyridine-oxazinone scaffold. This structure imparts rigidity and stereochemical complexity, making it a valuable intermediate in pharmaceutical synthesis, particularly for bioactive molecules targeting central nervous system (CNS) disorders. The defined stereochemistry at the 4aR and 8aS positions ensures consistent reactivity and selectivity in chiral transformations. Its stability under typical reaction conditions and compatibility with diverse functionalization protocols enhance its utility in medicinal chemistry. The compound’s constrained conformation may also improve binding affinity in drug design, offering potential advantages in the development of neuroactive agents or enzyme inhibitors.

rac-(4aR,8aS)-octahydro-1H-pyrido3,4-d1,3oxazin-2-one structure

1909294-56-9 structure

Product Name:rac-(4aR,8aS)-octahydro-1H-pyrido3,4-d1,3oxazin-2-one

CAS No:1909294-56-9

MF:C₇H₁₂N₂O₂

MW:156.182381629944

MDL:MFCD29764264

CID:4709589

PubChem ID:122163475

Update Time:2025-05-28

rac-(4aR,8aS)-octahydro-1H-pyrido3,4-d1,3oxazin-2-one Chemical and Physical Properties

Names and Identifiers

- (4aR,8aS)-Hexahydro-1H-pyrido[3,4-d][1,3]oxazin-2(4H)-one
- rac-(4aR,8aS)-octahydro-1H-pyrido[3,4-d][1,3]oxazin-2-one, trans
- (4Ar,8aS)-1,4,4a,5,6,7,8,8a-octahydropyrido[3,4-d][1,3]oxazin-2-one
- rac-(4aR,8aS)-octahydro-1H-pyrido3,4-d1,3oxazin-2-one
- MDL： MFCD29764264
- Inchi： 1S/C7H12N2O2/c10-7-9-6-3-8-2-1-5(6)4-11-7/h5-6,8H,1-4H2,(H,9,10)/t5-,6+/m0/s1
- InChI Key： RPIGKXDVVZPVFB-NTSWFWBYSA-N
- SMILES： O1C(N[C@@H]2CNCC[C@H]2C1)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 172
Topological Polar Surface Area: 50.4

rac-(4aR,8aS)-octahydro-1H-pyrido3,4-d1,3oxazin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-262599-0.05g	rac-(4aR,8aS)-octahydro-1H-pyrido[3,4-d][1,3]oxazin-2-one	1909294-56-9	95%	0.05g	$174.0	2023-09-14
Enamine	EN300-262599-0.1g	rac-(4aR,8aS)-octahydro-1H-pyrido[3,4-d][1,3]oxazin-2-one	1909294-56-9	95%	0.1g	$257.0	2023-09-14
Enamine	EN300-262599-0.25g	rac-(4aR,8aS)-octahydro-1H-pyrido[3,4-d][1,3]oxazin-2-one	1909294-56-9	95%	0.25g	$367.0	2023-09-14
Enamine	EN300-262599-0.5g	rac-(4aR,8aS)-octahydro-1H-pyrido[3,4-d][1,3]oxazin-2-one	1909294-56-9	95%	0.5g	$579.0	2023-09-14
Enamine	EN300-262599-1.0g	rac-(4aR,8aS)-octahydro-1H-pyrido[3,4-d][1,3]oxazin-2-one	1909294-56-9	95%	1g	$743.0	2023-05-31
Enamine	EN300-262599-2.5g	rac-(4aR,8aS)-octahydro-1H-pyrido[3,4-d][1,3]oxazin-2-one	1909294-56-9	95%	2.5g	$1454.0	2023-09-14
Enamine	EN300-262599-5.0g	rac-(4aR,8aS)-octahydro-1H-pyrido[3,4-d][1,3]oxazin-2-one	1909294-56-9	95%	5g	$2152.0	2023-05-31
Enamine	EN300-262599-10.0g	rac-(4aR,8aS)-octahydro-1H-pyrido[3,4-d][1,3]oxazin-2-one	1909294-56-9	95%	10g	$3191.0	2023-05-31
AstaTech	C77532-0.25/G	RAC-(4AR,8AS)-OCTAHYDRO-2H-PYRIDO[3,4-D][1,3]OXAZIN-2-ONE	1909294-56-9	95%	0.25g	$316	2023-09-19
AstaTech	C77532-1/G	RAC-(4AR,8AS)-OCTAHYDRO-2H-PYRIDO[3,4-D][1,3]OXAZIN-2-ONE	1909294-56-9	95%	1g	$791	2023-09-19